Cas no 352013-07-1 (N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide)

N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide is a specialized diamide compound featuring a pyridinyl and a p-tolyl moiety linked through an ethanediamide bridge. Its structure offers potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The compound’s rigid aromatic systems and amide functionalities enhance its binding affinity in target interactions, making it valuable for research in medicinal chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The product is characterized by high purity and stability, ensuring reliable performance in synthetic applications. Suitable for controlled reactions, it serves as a versatile building block in heterocyclic and peptidomimetic chemistry.
N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide structure
352013-07-1 structure
Product Name:N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide
CAS No:352013-07-1
MF:C15H15N3O2
MW:269.298503160477
CID:5477278
Update Time:2025-06-23

N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(4-methylphenyl)-N-(pyridin-2-ylmethyl)oxamide
    • N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide
    • Inchi: 1S/C15H15N3O2/c1-11-5-7-12(8-6-11)18-15(20)14(19)17-10-13-4-2-3-9-16-13/h2-9H,10H2,1H3,(H,17,19)(H,18,20)
    • InChI Key: VZAFJOVPVOHTJE-UHFFFAOYSA-N
    • SMILES: C(NCC1=NC=CC=C1)(=O)C(NC1=CC=C(C)C=C1)=O

N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide Pricemore >>

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Additional information on N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide

Introduction to N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide (CAS No. 352013-07-1)

N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide, a compound with the chemical formula C14H17N3O, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 352013-07-1, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both aromatic and heterocyclic rings in its structure suggests a high degree of versatility, making it a promising candidate for further investigation.

The molecular structure of N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide consists of a benzene ring substituted with a methyl group at the para position and a pyridine ring at the 2-position. This arrangement not only contributes to its distinct chemical identity but also opens up possibilities for various interactions with biological targets. The diaminomethyl side chain further enhances its potential as a building block for more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide fits into this category due to its ability to interact with multiple targets. Its dual functionality, arising from the combination of the aromatic and heterocyclic systems, makes it an attractive scaffold for designing drugs that can address multiple aspects of diseases simultaneously.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules with similar structural motifs can interact with neurotransmitter receptors and enzymes, thereby influencing neural activity. The pyridine ring, in particular, is known for its ability to bind to various receptors, making it a valuable component in the design of neuroactive compounds.

Furthermore, the compound's ability to cross the blood-brain barrier is another significant advantage. Many drugs designed for neurological use fail to reach their target sites due to this barrier. However, preliminary studies on N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide suggest that its molecular size and lipophilicity may facilitate its passage through this barrier, enhancing its therapeutic potential.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict how N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide interacts with biological targets. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding researchers in optimizing its structure for better efficacy.

The synthesis of N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide is another area of interest. Researchers have developed several synthetic routes that allow for the efficient production of this compound. These methods often involve multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. The development of scalable synthetic protocols is essential for moving this compound from laboratory research to clinical applications.

In addition to its potential therapeutic applications, N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide has shown promise in other areas as well. For instance, it has been explored as a component in materials science, where its unique properties could contribute to the development of new materials with enhanced functionalities.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications and improving its properties. As our understanding of biological systems continues to grow, new opportunities for utilizing N'-(4-methylphenyl)-N-(pyridin-2-yl)methylethanediamide are likely to emerge. Its versatility and potential make it a valuable asset in the quest for innovative solutions in pharmaceuticals and beyond.

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